Cas no 1387665-85-1 (2-(2-Aminoethyl)-3-methylbutanoic acid)

• Product Name: 2-(2-Aminoethyl)-3-methylbutanoic acid
• CAS No: 1387665-85-1
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6222802
• PubChem ID: 17789474
• Update Time: 2025-06-08

2-(2-Aminoethyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6186692
• 1387665-85-1
• 2-(2-aminoethyl)-3-methylbutanoic acid
• SCHEMBL2129925
• 2-(2-Aminoethyl)-3-methylbutanoic acid

• Inchi： 1S/C7H15NO2/c1-5(2)6(3-4-8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)
• InChI Key： APXBRLYSUBVYIT-UHFFFAOYSA-N
• SMILES： OC(C(CCN)C(C)C)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(2-Aminoethyl)-3-methylbutanoic acid

Introduction to CAS No. 1387665-85-1: 2-(2-Aminoethyl)-3-methylbutanoic Acid

CAS No. 1387665-85-1, commonly referred to as 2-(2-Aminoethyl)-3-methylbutanoic acid, is a compound of significant interest in the fields of chemistry, biochemistry, and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a branched carboxylic acid moiety, making it a versatile molecule with potential applications in various scientific domains.

The molecular structure of 2-(2-Aminoethyl)-3-methylbutanoic acid consists of a four-carbon chain with a methyl branch at the third carbon and an aminoethyl group attached to the second carbon. This configuration not only imparts unique physical and chemical properties but also facilitates its interaction with biological systems. Recent studies have highlighted its potential as a precursor in peptide synthesis, where its amino group can serve as a reactive site for forming amide bonds.

One of the most promising applications of this compound lies in its role as a building block in the synthesis of bioactive molecules. Researchers have explored its use in creating peptides with specific functionalities, such as targeted drug delivery systems and enzyme inhibitors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-Aminoethyl)-3-methylbutanoic acid could be used to design peptides that inhibit the activity of certain proteases, offering potential therapeutic benefits.

In addition to its role in peptide synthesis, this compound has also been investigated for its potential in nutraceuticals and food science. Its ability to form stable complexes with metal ions has led to its consideration as a chelating agent in food preservation and fortification. Recent research has shown that it can effectively bind iron ions, preventing oxidative degradation of food products while enhancing their nutritional value.

The synthesis of CAS No. 1387665-85-1 involves a multi-step process that typically begins with the alkylation of an amino acid derivative followed by selective protection and deprotection steps to achieve the desired structure. Advances in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental standpoint, the biodegradability and toxicity profile of this compound are critical considerations for its large-scale use. Studies conducted under simulated environmental conditions have shown that it exhibits moderate biodegradability, with microbial degradation being the primary pathway for its breakdown in natural ecosystems.

In conclusion, CAS No. 1387665-85-1: 2-(2-Aminoethyl)-3-methylbutanoic acid is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.